(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone

• IUPAC Name: [4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-(4-phenyloxan-4-yl)methanone
• InChI: InChI=1S/C25H29N3O2/c29-24(25(12-16-30-17-13-25)21-6-2-1-3-7-21)27-14-10-20(11-15-27)18-28-19-26-22-8-4-5-9-23(22)28/h1-9,19-20H,10-18H2
• InChI Key: SBYGEKQOUMIBPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)C4(CCOCC4)C5=CC=CC=C5
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

The compound “(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been extensively studied. For instance, Hsieh et al. synthesized a compound with a similar structure by using a specific scheme and evaluated it for anticancer activity against different cell lines. Another study described the preparation of a related compound in two steps. In the first step, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get a derivative in high yield.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is characterized by the presence of two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The chemical reactions involving imidazole-containing compounds are diverse. For instance, o-phenylenediamine reacts readily with aromatic carboxylic acids in the presence of a strong dehydrating agent, polyphosphoric acid (PPA), or polyphosphoric acid trimethylsilyl ester, to give 2-aryl benzimidazoles in high yield.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

Antiviral Activity

• .
• .

Antitubercular Activity

• .